Cas no 1557780-95-6 (tert-Butyl 6-chloro-3-iodo-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 6-chloro-3-iodo-1H-indole-1-carboxylate
• CAS No: 1557780-95-6
• MF: C₁₃H₁₃ClINO₂
• MW: 377.605294942856
• MDL: MFCD21608455
• CID: 2093499
• PubChem ID: 70701102
• Update Time: 2025-04-21

tert-Butyl 6-chloro-3-iodo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-chloro-3-iodo-1H-indole-1-carboxylate
• DTXSID60743880
• AKOS016007704
• F18385
• 1-Boc-6-chloro-3-iodo-1H-indole
• tert-Butyl6-chloro-3-iodo-1H-indole-1-carboxylate
• AS-72674
• 1557780-95-6
• tert-butyl 6-chloro-3-iodoindole-1-carboxylate
• CS-0047284
• MFCD21608455
• 1H-Indole-1-carboxylic acid, 6-chloro-3-iodo-, 1,1-dimethylethyl ester

• MDL： MFCD21608455
• Inchi： 1S/C13H13ClINO2/c1-13(2,3)18-12(17)16-7-10(15)9-5-4-8(14)6-11(9)16/h4-7H,1-3H3
• InChI Key： RMNYTKCIIXURNG-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 376.96795g/mol
• Monoisotopic Mass: 376.96795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 31.2Ų